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Compound of Interest

Compound Name: Solvent blue 12

Cat. No.: B1668949

An In-depth Technical Guide to the Chemical Properties of Solvent Blue 12
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of Solvent
Blue 12 (CAS No. 128-83-6), an anthraquinone-based solvent dye. The information is compiled
to support research, development, and quality control activities.

Chemical Identity and Structure

Solvent Blue 12 is chemically known as 1-amino-2-bromo-4-(4-methylanilino)anthracene-9,10-
dione.[1] Its core structure is based on anthraguinone, a tricyclic aromatic ketone. The
presence of amino, bromo, and p-toluidino functional groups on the anthraquinone skeleton are
responsible for its characteristic blue color and its properties as a solvent dye.

Table 1: General Information and Identifiers for Solvent Blue 12
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Property Value
1-amino-2-bromo-4-(4-

IUPAC Name N _
methylanilino)anthracene-9,10-dione
C.l. Solvent Blue 12, C.I. 62100, 1-Amino-2-

Synonyms bromo-4-p-toluidinoanthraquinone, Sky Blue
base, Waxoline Blue BA

CAS Registry Number 128-83-6

Molecular Formula C21H15BrN20:2

Molecular Structure Anthraquinone

Physicochemical Properties

The physicochemical properties of Solvent Blue 12 are summarized in the table below. These
properties are crucial for understanding the dye's behavior in various applications, including its
dissolution, formulation, and stability.

Table 2: Physicochemical Data for Solvent Blue 12
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Property Value Notes
Molecular Weight 407.26 g/mol
Appearance Blue powder
Boiling Point 595.2 °C at 760 mmHg [1]
A predicted value of 565.52 °C
] ] ) (838.67 K) has been
Melting Point Data not available )
calculated using the Joback
Method.[2]
Density 1.567 g/cm3 [1]
o A calculated Log10 of water
Solubility in Water Insoluble

solubility is -6.71 mol/L.[2]

Solubility in Organic Solvents

Generally soluble in non-polar
to moderately polar organic
solvents such as chloroform,
acetone, and ethanol.[3]
Specific quantitative data for
Solvent Blue 12 is not readily

available.

As a solvent dye, it is designed

to be soluble in organic media.

[4]

Octanol/Water Partition
Coefficient (logP)

4.859

Calculated using the Crippen
Method.[2]

Spectral Properties

The color of Solvent Blue 12 arises from its absorption of light in the visible region of the

electromagnetic spectrum. The extended conjugation provided by the anthraquinone core and

the influence of the auxochromic (color-enhancing) amino and anilino groups cause a

bathochromic (red) shift of the absorption maximum into the visible range.[5]

UV-visible spectra of anthraquinone derivatives typically exhibit multiple absorption bands.

Strong 1t — TU* transitions are generally observed in the 220-350 nm range, while weaker n —

TT* transitions occur at longer wavelengths, often extending into the visible region.[6][7] The

exact position and intensity of the absorption maximum (Amax) for Solvent Blue 12 are
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dependent on the solvent used. While specific spectral data for Solvent Blue 12 is not
available in the searched literature, related blue anthraquinone dyes show strong absorption in
the 560-650 nm range.[8]

Manufacturing Process

Solvent Blue 12 is synthesized through a condensation reaction. The manufacturing process
involves the reaction of 1-Amino-2,4-dibromoanthracene-9,10-dione with p-Toluidine.[9]

E—Amino-z,4-dibromoanthracene-9,10-di0n9 Condensation Reaction

I
Solvent Blue 12

p-Toluidine

Click to download full resolution via product page

Caption: Synthesis of Solvent Blue 12.

Experimental Protocols

The following sections describe generalized experimental methodologies for determining the
key chemical properties of solvent dyes like Solvent Blue 12.

Melting Point Determination

The melting point of a solid dye can be determined using the capillary method with a melting
point apparatus.

o Sample Preparation: A small amount of the dry, powdered dye is packed into a capillary tube
sealed at one end.

e Measurement: The capillary tube is placed in a melting point apparatus. The sample is
heated at a controlled rate.
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e Observation: The temperature at which the substance begins to melt (onset) and the
temperature at which it completely liquefies (completion) are recorded as the melting range.
A narrow melting range is indicative of high purity.

Solubility Determination (Shake-Flask Method)

The equilibrium solubility of Solvent Blue 12 in various organic solvents can be determined
using the shake-flask method.

o Equilibration: An excess amount of the dye is added to a known volume of the solvent in a
sealed container. The mixture is agitated at a constant temperature for a prolonged period
(e.g., 24-48 hours) to ensure equilibrium is reached.

e Separation: The saturated solution is separated from the undissolved solid by centrifugation
and/or filtration.

» Quantification: The concentration of the dye in the clear, saturated solution is determined
using a suitable analytical technique, such as UV-Visible spectrophotometry or High-
Performance Liquid Chromatography (HPLC), against a calibration curve prepared from
standard solutions of known concentrations.

UV-Visible Spectroscopy

This protocol outlines the determination of the absorption spectrum and the wavelength of
maximum absorbance (Amax) for Solvent Blue 12.

e Solution Preparation: A dilute solution of Solvent Blue 12 is prepared in a suitable, UV-
transparent organic solvent (e.g., ethanol, chloroform). A "blank™ solution containing only the
solvent is also prepared.

e Spectrophotometer Setup: A UV-Visible spectrophotometer is calibrated using the blank
solution to zero the absorbance across the desired wavelength range (e.g., 200-800 nm).

o Spectral Measurement: The sample solution is placed in a cuvette, and the absorbance is
measured across the wavelength range. The resulting spectrum (a plot of absorbance vs.
wavelength) is recorded.
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» Data Analysis: The wavelength at which the highest absorbance occurs is identified as the
Amax.
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Caption: General experimental workflow for dye characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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